Cas no 1261686-26-3 (2-chloro-5-[3-(trifluoromethoxy)phenyl]benzoic Acid)

• Product Name: 2-chloro-5-[3-(trifluoromethoxy)phenyl]benzoic Acid
• CAS No: 1261686-26-3
• MF: C₁₄H₈ClF₃O₃
• MW: 316.659733772278
• MDL: MFCD18322416
• CID: 1222978
• PubChem ID: 53211301
• Update Time: 2025-10-29

2-chloro-5-[3-(trifluoromethoxy)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-[3-(trifluoromethoxy)phenyl]benzoic Acid
• 1261686-26-3
• 4-Chloro-3'-(trifluoromethoxy)biphenyl-3-carboxylic acid
• AKOS012731486
• 2-CHLORO-5-(3-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• 4-Chloro-3'-(trifluoromethoxy)[1,1'-biphenyl]-3-carboxylic acid
• 2-Chloro-5-(3-trifluoromethoxyphenyl)benzoic acid, 95%
• MFCD18322416
• A1-46863
• DTXSID80681316

• MDL： MFCD18322416
• Inchi： 1S/C14H8ClF3O3/c15-12-5-4-9(7-11(12)13(19)20)8-2-1-3-10(6-8)21-14(16,17)18/h1-7H,(H,19,20)
• InChI Key： DFPLMBBVAZXDAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Exact Mass: 316.0114063g/mol
• Monoisotopic Mass: 316.0114063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-chloro-5-[3-(trifluoromethoxy)phenyl]benzoic Acid

Comprehensive Overview of 2-chloro-5-[3-(trifluoromethoxy)phenyl]benzoic Acid (CAS No. 1261686-26-3)

2-chloro-5-[3-(trifluoromethoxy)phenyl]benzoic Acid (CAS No. 1261686-26-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique trifluoromethoxy and chloro-substituted benzoic acid structure, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules.

The growing interest in 2-chloro-5-[3-(trifluoromethoxy)phenyl]benzoic Acid is driven by its versatile reactivity and compatibility with modern synthetic methodologies. Its aryl-substituted benzoic acid framework allows for diverse functionalization, making it a key building block in the synthesis of complex molecules. Recent studies have highlighted its role in the development of small-molecule inhibitors and ligands for biological targets, aligning with the current trend toward precision medicine and targeted therapies.

One of the most frequently searched questions related to this compound is: "What are the applications of 2-chloro-5-[3-(trifluoromethoxy)phenyl]benzoic Acid in drug discovery?" The answer lies in its ability to modulate molecular interactions, particularly in enzyme inhibition and receptor binding. Its trifluoromethoxy group enhances lipophilicity, improving membrane permeability—a critical factor in drug design. Additionally, its chloro-substituted aromatic ring contributes to steric and electronic effects, enabling selective interactions with biological targets.

Another hot topic in the scientific community is the synthetic routes for 2-chloro-5-[3-(trifluoromethoxy)phenyl]benzoic Acid. Researchers often seek efficient and scalable methods to produce this compound, with a focus on minimizing environmental impact. Recent advancements in green chemistry have introduced catalytic processes and solvent-free reactions, addressing the demand for sustainable synthesis. These innovations align with global efforts to reduce the carbon footprint of chemical manufacturing.

The compound's stability under various conditions is another area of interest. Questions like "Is 2-chloro-5-[3-(trifluoromethoxy)phenyl]benzoic Acid stable in aqueous solutions?" are common among formulation scientists. Studies indicate that its benzoic acid core provides robustness, while the trifluoromethoxy moiety offers resistance to metabolic degradation, making it suitable for long-term storage and in vivo applications.

In the agrochemical sector, 2-chloro-5-[3-(trifluoromethoxy)phenyl]benzoic Acid is explored for its potential as a herbicide or fungicide intermediate. Its structural features, such as the electron-withdrawing chloro group, contribute to its bioactivity against plant pathogens. This aligns with the increasing demand for crop protection solutions that balance efficacy and environmental safety.

Analytical characterization of this compound is also a key focus. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and confirm structural integrity. The rise of AI-driven analytical tools has further streamlined quality control, enabling faster and more accurate assessments of batch-to-batch consistency.

As the scientific community continues to uncover the potential of 2-chloro-5-[3-(trifluoromethoxy)phenyl]benzoic Acid, its role in advancing precision chemistry and material science becomes increasingly evident. Whether in pharmaceuticals, agrochemicals, or specialty materials, this compound exemplifies the intersection of innovation and practicality, driving progress across multiple disciplines.